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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzoyl fluoride

CAS No.: 85345-74-0

Cat. No.: B1612033

Get Quote

An In-Depth Technical Guide to 3-Chloro-2-fluorobenzoyl Fluoride (CAS 85345-74-0):

Properties, Synthesis, and Applications

Executive Summary
3-Chloro-2-fluorobenzoyl fluoride is a specialized acylating agent and a pivotal intermediate

in the synthesis of complex organic molecules. Its unique substitution pattern, featuring both

chlorine and fluorine atoms on the aromatic ring in addition to the highly reactive acyl fluoride

moiety, makes it a valuable building block for researchers in medicinal chemistry, drug

development, and materials science. The presence of halogens is known to significantly

influence the pharmacokinetic and physicochemical properties of active pharmaceutical

ingredients (APIs), making halogenated intermediates like this one highly sought after[1][2].

This guide provides a comprehensive technical overview of its chemical properties, plausible

synthetic routes, reactivity profile, and key applications, with a focus on the underlying chemical

principles that guide its use in a research and development setting.
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The precise characterization of a reagent is fundamental to its effective application. While

extensive experimental data for 3-Chloro-2-fluorobenzoyl fluoride is not broadly published,

its properties can be reliably determined from available supplier data and predicted based on

well-understood principles of physical organic chemistry and spectroscopy of analogous

compounds.

Physical and Chemical Properties
The following table summarizes the core identifying and safety information for 3-Chloro-2-
fluorobenzoyl fluoride.

Property Value Source

CAS Number 85345-74-0 [3]

Molecular Formula C₇H₃ClF₂O Calculated

Formula Weight 176.55 g/mol [3]

Purity Typically ≥98% [3]

GHS Hazard
H314: Causes severe skin

burns and eye damage.
[3]

Classification Corrosive, Lachrymatory [3]

Spectroscopic Characterization (Predicted)
Spectroscopic analysis is essential for confirming the identity and purity of the compound.

Based on data from structurally similar molecules like 3-fluorobenzoyl chloride and various

difluorobenzoyl derivatives, the following spectral characteristics are anticipated[4].
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Technique Expected Features
Rationale and Comparative
Insights

IR Spectroscopy

Strong C=O stretch (~1820-

1850 cm⁻¹); C-F stretch

(~1250 cm⁻¹); C-Cl stretch

(~880 cm⁻¹).

The carbonyl stretch of an acyl

fluoride is characteristically at

a higher wavenumber than its

acyl chloride counterpart

(~1770 cm⁻¹) due to the

greater electronegativity of

fluorine[4].

¹H NMR

Complex multiplets in the

aromatic region (δ ≈ 7.5-8.2

ppm).

The three aromatic protons will

exhibit complex splitting

patterns due to coupling with

each other and with the

adjacent ¹⁹F nucleus.

¹³C NMR

Carbonyl carbon (δ ≈ 155-160

ppm, doublet due to ¹JCF);

Aromatic carbons (δ ≈ 115-140

ppm) showing complex C-F

couplings.

The carbonyl carbon's

chemical shift and its coupling

to the acyl fluorine are

diagnostic signals.

¹⁹F NMR

Two distinct signals: one for

the acyl fluoride (-COF) and

one for the aromatic fluoride

(Ar-F).

¹⁹F NMR is the most definitive

technique for confirming

structure. The acyl fluoride

signal will appear at a

significantly different chemical

shift from the aromatic fluorine,

and their coupling constants

can provide further structural

information.

Mass Spectrometry

M⁺ peak at m/z ≈ 176.

Molecular ion peaks

corresponding to ³⁵Cl and ³⁷Cl

isotopes (3:1 ratio).

Key fragmentation would

involve the loss of the -COF

group, followed by other

halogen losses.
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Synthesis and Safe Handling
As a reactive intermediate, understanding its synthesis and proper handling procedures is

critical for both safety and experimental success.

Proposed Synthetic Workflow
3-Chloro-2-fluorobenzoyl fluoride is most logically synthesized from its corresponding

carboxylic acid, 3-chloro-2-fluorobenzoic acid (CAS 161957-55-7), a commercially available

starting material[5][6]. A robust, two-step procedure is the most common pathway for preparing

acyl fluorides.

Step 1: Formation of the Acyl Chloride Intermediate The carboxylic acid is first converted to the

more reactive acyl chloride. Thionyl chloride (SOCl₂) is a widely used reagent for this

transformation because the byproducts (SO₂ and HCl) are gaseous, which simplifies

purification[7].

Step 2: Halogen Exchange (Halex) Reaction The crude 3-chloro-2-fluorobenzoyl chloride is

then subjected to a halogen exchange reaction. A source of fluoride, such as potassium

fluoride (KF), often in the presence of a phase-transfer catalyst, or alternative fluorinating

agents like cyanuric fluoride, can be used to displace the chloride, yielding the final acyl

fluoride. Acyl fluorides are generally more stable and less moisture-sensitive than their chloride

counterparts, making them preferable for certain applications requiring controlled reactivity.

Caption: Proposed two-step synthesis of 3-Chloro-2-fluorobenzoyl fluoride.

Detailed Experimental Protocol
Protocol: Synthesis of 3-Chloro-2-fluorobenzoyl Fluoride

Step 1: Chlorination.

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-

chloro-2-fluorobenzoic acid (1.0 eq).

Under an inert atmosphere (N₂ or Ar), add thionyl chloride (1.5 eq) either neat or in an

anhydrous solvent like toluene[7].
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Heat the mixture to reflux and stir for 2-4 hours, monitoring the reaction by the cessation of

HCl gas evolution.

Allow the reaction to cool to room temperature. Carefully remove the excess thionyl

chloride and solvent under reduced pressure. The resulting crude 3-chloro-2-fluorobenzoyl

chloride is typically used directly in the next step.

Step 2: Fluorination.

Dissolve the crude acyl chloride from Step 1 in an anhydrous polar aprotic solvent (e.g.,

acetonitrile).

Add spray-dried potassium fluoride (2.0 eq) and a catalytic amount of a phase-transfer

catalyst (e.g., 18-crown-6).

Heat the suspension to reflux and monitor the reaction progress using GC-MS or ¹⁹F NMR

to observe the disappearance of the starting acyl chloride.

Upon completion, cool the reaction, filter off the inorganic salts (KCl and excess KF), and

remove the solvent from the filtrate under reduced pressure.

The crude product can be purified by vacuum distillation to yield pure 3-chloro-2-
fluorobenzoyl fluoride.

Safety and Handling
As a corrosive and lachrymatory compound, strict safety protocols must be followed[3].

Engineering Controls: Always handle this reagent inside a certified chemical fume hood to

avoid inhalation of vapors[8][9]. An eyewash station and safety shower must be readily

accessible.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-

retardant lab coat, and chemical splash goggles with a face shield[5][8].

Incompatibilities: The compound reacts violently with water and other protic solvents

(hydrolysis back to the carboxylic acid), strong bases, and alcohols[8][9]. Store in a tightly
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sealed container under an inert atmosphere in a cool, dry, and well-ventilated area away

from incompatible materials.

Chemical Reactivity and Applications
The utility of 3-chloro-2-fluorobenzoyl fluoride stems from the high electrophilicity of its

carbonyl carbon, making it an excellent agent for nucleophilic acyl substitution reactions.

Mechanism of Action: Nucleophilic Acyl Substitution
The primary reaction pathway involves the attack of a nucleophile (e.g., an amine or alcohol)

on the carbonyl carbon, proceeding through a tetrahedral intermediate. The fluoride ion is an

excellent leaving group, facilitating the reformation of the carbonyl double bond and yielding the

acylated product.

Caption: General mechanism of nucleophilic acyl substitution.

Applications in Drug Discovery and Materials Science
The 3-chloro-2-fluorobenzoyl moiety is a key structural motif in several advanced molecular

targets. The acyl fluoride serves as the reactive handle to introduce this group during synthesis.

Pharmaceutical Intermediates: The parent structure, 3-chloro-2-fluorobenzoic acid, is

explicitly used as a building block for active pharmaceutical ingredients (APIs), including

potent Aurora A kinase inhibitors[6]. The conversion of the acid to the acyl fluoride provides a

highly efficient means of forming amide bonds with complex amine scaffolds common in

kinase inhibitor design. Furthermore, the related 3-chloro-2-fluorobenzyl group is a

cornerstone of the HIV integrase inhibitor Elvitegravir, highlighting the pharmacological

importance of this substitution pattern[10].

¹⁹F NMR Probes and Ligands: The carboxylic acid precursor is used to create ¹⁹F NMR

probes for metabolomics studies and to synthesize ligands for metal-organic frameworks

(MOFs)[6]. The acyl fluoride would be the ideal intermediate for covalently attaching this

"fluorine tag" to other molecules, such as peptides or polymers, enabling their study and

quantification via ¹⁹F NMR.
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Agrochemicals and Specialty Polymers: Like its parent acid, the acyl fluoride is a versatile

precursor for creating new herbicides and pesticides[11]. It can also be used to incorporate

the 3-chloro-2-fluorobenzoyl group into specialty polymers, potentially enhancing properties

like thermal stability or flame resistance.

Conclusion
3-Chloro-2-fluorobenzoyl fluoride is more than a simple chemical reagent; it is an enabling

tool for advanced synthetic chemistry. Its value lies in its capacity to cleanly and efficiently

introduce the pharmacologically and materially significant 3-chloro-2-fluorobenzoyl group into

target molecules. While its handling requires care due to its corrosive nature, its controlled

reactivity compared to other acyl halides offers a distinct advantage in complex, multi-step

syntheses. For researchers and drug development professionals, a thorough understanding of

its properties, synthesis, and reactivity is key to unlocking its full potential in the creation of

next-generation pharmaceuticals and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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